Cas no 3049-45-4 (3,5-Diphenyl-4H-1,2,4-triazol-4-amine)

• Product Name: 3,5-Diphenyl-4H-1,2,4-triazol-4-amine
• CAS No: 3049-45-4
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• MDL: MFCD00450576
• CID: 305574
• PubChem ID: 229821
• Update Time: 2025-05-25

3,5-Diphenyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diphenyl-4H-1,2,4-triazol-4-amine
• 3,5-diphenyl-1,2,4-triazol-4-amine
• 4H-1,2,4-Triazol-4-amine,3,5-diphenyl-
• 3,5-Diphenyl-[1,2,4]triazol-4-ylamin
• 3,5-Diphenyl-[1,2,4]triazol-4-ylamine
• 3,5-diphenyl-1,2,4-triazole-4-ylamine
• 3,5-diphenyl-4-amino-1,2,4-triazole
• 4-amino-3,5-diphenyl-1,2,4-triazole
• 4-amino-3,5-diphenyl-4H-1,2,4-triazole
• 4-Amino-3.5-diphenyl-1.2.4-triazol
• amino-4 diphenyl-3,5 triazole-1,2,4
• diphenyltriazolamine
• 3,5-二苯基-4H-1,2,4-噻唑-4-胺
• 8P-933
• SMR000137583
• HMS2163A19
• SR-01000535856-1
• E84095
• NSC-23819
• DAZAXBYJPXKJJL-UHFFFAOYSA-N
• CB14925
• Cambridge id 5109711
• FT-0680656
• AKOS001731206
• DTXSID50282011
• 3049-45-4
• J-511374
• YSWG487
• MFCD00450576
• MLS000532644
• BIM-0011605.P001
• CS-0170230
• NSC23819
• SR-01000535856
• 3,5-Diphenyl-4H-1,2,4-triazol-4-amine #
• diphenyl-4H-1,2,4-triazol-4-amine
• SCHEMBL12841647
• BDBM50001684
• SMSF0003334
• CBMicro_011722
• CHEMBL1531266
• 4H-1,2,4-Triazol-4-amine, 3,5-diphenyl-
• diphenyl-1,2,4-triazol-4-amine
• STK766340
• 3,5-diphenyl-4H-1,2,4-triazol-4-ylamine
• AE-018/31859054

• MDL： MFCD00450576
• Inchi： 1S/C14H12N4/c15-18-13(11-7-3-1-4-8-11)16-17-14(18)12-9-5-2-6-10-12/h1-10H,15H2
• InChI Key： DAZAXBYJPXKJJL-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 236.10600
• Monoisotopic Mass: 236.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.24
• Melting Point: 255-258°C
• Boiling Point: 471.4°Cat760mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.677
• PSA: 56.73000
• LogP: 2.90710

3,5-Diphenyl-4H-1,2,4-triazol-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3,5-Diphenyl-4H-1,2,4-triazol-4-amine

3,5-Diphenyl-4H-1,2,4-Triazol-4-Amine: A Comprehensive Overview

The compound with CAS No 3049-45-4, commonly referred to as 3,5-Diphenyl-4H-1,2,4-triazol-4-amine, is a fascinating molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines aromatic rings with a triazole core. The triazole moiety is known for its stability and versatility in chemical reactions, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 3,5-Diphenyl-4H-1,2,4-triazol-4-amine in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for the synthesis of conductive polymers and metal-free catalysts. These materials exhibit exceptional electronic properties and have shown promise in applications such as flexible electronics and electrochemical sensors.

In the field of drug discovery, 3,5-Diphenyl-4H-1,2,4-triazol-4-amine has been investigated as a potential lead compound for the development of anti-inflammatory and antitumor agents. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it an attractive candidate for medicinal chemistry research. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various enzymes and receptors.

The synthesis of 3,5-Diphenyl-4H-1,2,4-triazol-4-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of amines with aldehydes or ketones in the presence of a suitable catalyst. The resulting intermediate is then subjected to cyclization reactions to form the triazole ring. This process often requires optimization to achieve high yields and purity levels.

From an environmental perspective, 3,5-Diphenyl-4H-1,2,4-triazol-amine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, this compound can undergo microbial degradation into less complex organic molecules. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, 30768; CAS No 30768; 30768; CAS No 30768; 30768; CAS No 30768; 30768; CAS No 30768; is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern research and development efforts. As scientific advancements continue to unfold, we can expect even more innovative uses for this remarkable molecule.